Cas no 2248294-57-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248294-57-5
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5827247
• PubChem ID: 165731604
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248294-57-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• EN300-6522573

• Inchi： 1S/C21H18N2O5/c1-2-13-7-3-6-10-17(13)22-12-14(11-18(22)24)21(27)28-23-19(25)15-8-4-5-9-16(15)20(23)26/h3-10,14H,2,11-12H2,1H3
• InChI Key： ZUNCYXIWXQHWBY-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC=CC=2CC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248294-57-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248294-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and pyrrolidine moieties, is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as microwave-assisted organic synthesis (MAOS) and flow chemistry to improve yield and purity. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the compound's configuration, providing a solid foundation for further pharmacological evaluation. Preliminary in vitro assays suggest that this molecule exhibits promising activity against specific proteases, which could position it as a candidate for treating inflammatory and neurodegenerative diseases.

In addition to its biochemical properties, researchers are exploring the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early findings indicate moderate bioavailability and favorable tissue penetration, though further optimization may be required to enhance its drug-like properties. Computational modeling studies have also been employed to predict binding affinities and identify potential off-target effects, ensuring a comprehensive understanding of its mechanism of action.

The therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate extends beyond its primary targets. Recent investigations have highlighted its role in modulating cellular signaling pathways, particularly those involved in apoptosis and oxidative stress. These findings open new avenues for its application in oncology and cardiovascular diseases, where dysregulation of these pathways is a hallmark.

Despite these promising developments, challenges remain in translating this compound into clinical use. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with the aim of advancing this compound through preclinical and clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-ethylphenyl)-5-oxopyrrolidine-3-carboxylate represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its multifaceted pharmacological properties and therapeutic potential underscore the importance of continued investigation. Future studies will likely focus on refining its structure-activity relationships, optimizing delivery systems, and expanding its therapeutic indications, paving the way for its eventual clinical application.